Cas no 54915-64-9 (Carbamic acid, cyclopentyl-, ethyl ester)

• Product Name: Carbamic acid, cyclopentyl-, ethyl ester
• CAS No: 54915-64-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 353318
• PubChem ID: 4193626
• Update Time: 2025-04-19

Carbamic acid, cyclopentyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, cyclopentyl-, ethyl ester
• ethyl cyclopentylcarbamate
• ethyl N-cyclopentylcarbamate
• cyclopentyl-carbamic acid ethyl ester
• cyclopentylurethane
• SCHEMBL1053459
• DTXSID20400649
• AKOS003871526
• CBIKNPNOQWAFBJ-UHFFFAOYSA-N
• FT-0762025
• 54915-64-9

• Inchi： 1S/C8H15NO2/c1-2-11-8(10)9-7-5-3-4-6-7/h7H,2-6H2,1H3,(H,9,10)
• InChI Key： CBIKNPNOQWAFBJ-UHFFFAOYSA-N
• SMILES： O(CC)C(NC1CCCC1)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 38.33